Cas no 25637-70-1 (Glycine,N,N'-cyclohexanediylbis[N-(carboxymethyl)-)

Glycine,N,N'-cyclohexanediylbis[N-(carboxymethyl)- structure
25637-70-1 structure
Product name:Glycine,N,N'-cyclohexanediylbis[N-(carboxymethyl)-
CAS No:25637-70-1
MF:C14H22N2O8
MW:346.333084583282
CID:242093
PubChem ID:11609904

Glycine,N,N'-cyclohexanediylbis[N-(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • acetic acid,cyclohexane-1,1-diamine
    • Aceticacid, (cyclohexylenedinitrilo)tetra- (7CI,8CI)
    • Cyclohexanediaminetetraaceticacid
    • 25637-70-1
    • diaminocyclohexane-tetraacetic acid
    • SCHEMBL222811
    • Glycine,N,N'-cyclohexanediylbis[N-(carboxymethyl)-
    • Inchi: InChI=1S/C6H14N2.4C2H4O2/c7-6(8)4-2-1-3-5-6;4*1-2(3)4/h1-5,7-8H2;4*1H3,(H,3,4)
    • InChI Key: IXGIXILVXOCZSV-UHFFFAOYSA-N
    • SMILES: CC(=O)O.CC(=O)O.CC(=O)O.CC(=O)O.NC1(CCCCC1)N

Computed Properties

  • Exact Mass: 346.13766
  • Monoisotopic Mass: 346.13761566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7
  • Topological Polar Surface Area: 201Ų

Experimental Properties

  • PSA: 155.68

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